Cas no 1206907-98-3 (Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate)

• Product Name: Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate
• CAS No: 1206907-98-3
• MF: C₁₃H₁₂BrNO₃S
• MW: 342.208281517029
• CID: 1092468
• PubChem ID: 67499908
• Update Time: 2025-05-19

Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate
• ethyl 2-bromo-4-(phenoxymethyl)-1,3-thiazole-5-carboxylate
• Ethyl2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate
• DB-114406
• SCHEMBL2691309
• 1206907-98-3

• Inchi： 1S/C13H12BrNO3S/c1-2-17-12(16)11-10(15-13(14)19-11)8-18-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： QJEMVESMMICCIF-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C(C(=O)OCC)S1)COC1C=CC=CC=1

Computed Properties

• Exact Mass: 340.97213g/mol
• Monoisotopic Mass: 340.97213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.7Ų

Additional information on Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate

Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate (CAS No. 1206907-98-3): A Comprehensive Overview

Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate (CAS No. 1206907-98-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and bromo substituent, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The structure of Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate is defined by its thiazole core, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of the bromo substituent at the 2-position and the phenoxymethyl group at the 4-position imparts unique chemical properties and reactivity to this compound. The ethyl ester group at the 5-position further enhances its solubility and reactivity, making it a valuable building block in organic synthesis.

Recent research has highlighted the potential of Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate in various medicinal applications. Studies have shown that thiazole derivatives, including this compound, exhibit a broad spectrum of biological activities, such as antimicrobial, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that thiazole-based compounds can effectively inhibit the growth of cancer cells by interfering with key signaling pathways.

In addition to its biological activities, Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate is also a valuable intermediate in the synthesis of more complex molecules. Its bromo substituent can be readily functionalized through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This versatility makes it an attractive starting material for the synthesis of diverse compounds with potential therapeutic applications.

The synthesis of Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate typically involves several steps. One common approach is to start with a suitable thiazole precursor, which is then functionalized with the bromo and phenoxymethyl groups through sequential reactions. The final step involves esterification to introduce the ethyl ester group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate include its melting point, boiling point, and solubility in various solvents. These properties are crucial for its handling and storage in laboratory settings. For example, it is generally soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Understanding these properties is essential for optimizing its use in chemical reactions and formulations.

From a safety perspective, while Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate is not classified as a hazardous or controlled substance, proper handling precautions should be followed to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory protocols for chemical storage and disposal.

In conclusion, Ethyl 2-bromo-4-(phenoxymethyl)thiazole-5-carboxylate (CAS No. 1206907-98-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents and as a key intermediate in synthetic chemistry. Ongoing research continues to explore its full range of applications, contributing to advancements in drug discovery and chemical synthesis.